Cas no 1496495-94-3 (3-Isopropylisothiazole-4-carbonitrile)

3-Isopropylisothiazole-4-carbonitrile is a specialized heterocyclic compound featuring an isothiazole core substituted with an isopropyl group and a nitrile functionality at the 3- and 4-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The nitrile group offers versatile transformation potential, enabling further derivatization into amines, amides, or carboxylic acids. Its isothiazole scaffold is notable for its stability and electron-withdrawing properties, which can enhance the electrophilic character of adjacent reaction sites. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for researchers requiring precise functionalization in complex molecular architectures.

3-Isopropylisothiazole-4-carbonitrile structure

1496495-94-3 structure

Product Name:3-Isopropylisothiazole-4-carbonitrile

CAS No:1496495-94-3

MF:C₇H₈N₂S

MW:152.216819763184

CID:4820447

Update Time:2026-02-27

3-Isopropylisothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Isopropylisothiazole-4-carbonitrile
- Inchi： 1S/C7H8N2S/c1-5(2)7-6(3-8)4-10-9-7/h4-5H,1-2H3
- InChI Key： BIDRLFVDIOKFOZ-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C(C(C)C)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 158
XLogP3: 1.9
Topological Polar Surface Area: 64.9

3-Isopropylisothiazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059004713-250mg	3-Isopropylisothiazole-4-carbonitrile	1496495-94-3	95%	250mg	446.04 USD	2021-06-01
Alichem	A059004713-1g	3-Isopropylisothiazole-4-carbonitrile	1496495-94-3	95%	1g	1,104.24 USD	2021-06-01
Chemenu	CM505930-1g	3-Isopropylisothiazole-4-carbonitrile	1496495-94-3	95%	1g	$1012	2023-02-17
Ambeed	A667376-1g	3-Isopropylisothiazole-4-carbonitrile	1496495-94-3	95%	1g	$1020.0	2025-03-18

3-Isopropylisothiazole-4-carbonitrile Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

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